Cas no 216504-01-7 (Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro-)
216504-01-7 structure
Product Name:Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro-
CAS No:216504-01-7
MF:C16H18N4O8S2
MW:458.466121196747
CID:1408806
Update Time:2024-08-16
Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro-
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- Inchi: 1S/C16H18N4O8S2/c21-19(22)13-7-1-3-9-15(13)29(25,26)17-11-5-6-12-18-30(27,28)16-10-4-2-8-14(16)20(23)24/h1-4,7-10,17-18H,5-6,11-12H2
- InChI Key: SQCARJJMBMCNKD-UHFFFAOYSA-N
- SMILES: C(NS(C1=CC=CC=C1[N+]([O-])=O)(=O)=O)CCCNS(C1=CC=CC=C1[N+]([O-])=O)(=O)=O
Computed Properties
- Exact Mass: 458.05674
Experimental Properties
- Density: 1.487±0.06 g/cm3(Predicted)
- Melting Point: 185-186 °C
- Boiling Point: 688.8±65.0 °C(Predicted)
- PSA: 178.62
- pka: 10.24±0.40(Predicted)
Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
216504-01-7 (Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro-) Related Products
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